Cas no 2138229-73-7 (11-(tert-butoxy)carbonyl-4,11-diazatricyclo6.2.1.0,2,6undecane-6-carboxylic acid)

• Product Name: 11-(tert-butoxy)carbonyl-4,11-diazatricyclo6.2.1.0,2,6undecane-6-carboxylic acid
• CAS No: 2138229-73-7
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 6306938
• PubChem ID: 165477236
• Update Time: 2025-10-29

11-(tert-butoxy)carbonyl-4,11-diazatricyclo6.2.1.0,2,6undecane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 11-(tert-butoxy)carbonyl-4,11-diazatricyclo6.2.1.0,2,6undecane-6-carboxylic acid
• EN300-1165330
• 11-[(tert-butoxy)carbonyl]-4,11-diazatricyclo[6.2.1.0,2,6]undecane-6-carboxylic acid
• 2138229-73-7

• Inchi： 1S/C15H24N2O4/c1-14(2,3)21-13(20)17-9-4-5-11(17)10-7-16-8-15(10,6-9)12(18)19/h9-11,16H,4-8H2,1-3H3,(H,18,19)
• InChI Key： NYHPLFGLFRAOBH-UHFFFAOYSA-N
• SMILES： OC(C12CNCC1C1CCC(C2)N1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 78.9Ų

Additional information on 11-(tert-butoxy)carbonyl-4,11-diazatricyclo6.2.1.0,2,6undecane-6-carboxylic acid

Compound CAS No. 2138229-73-7: 11-(tert-butoxy)carbonyl-4,11-diazatricyclo6.2.1.0,2,6undecane-6-carboxylic acid

The compound with CAS No. 2138229-73-7, known as 11-(tert-butoxy)carbonyl-4,11-diazatricyclo6.2.1.0,2,6undecane-6-carboxylic acid, is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of polycyclic compounds, characterized by its tricyclic framework and functional groups that confer it with versatile chemical properties.

The tert-butoxy carbonyl group attached to the 11th position of the molecule plays a significant role in modulating its reactivity and stability. This group is known for its ability to act as a protecting group in organic synthesis, making it a valuable component in the design of advanced materials and pharmaceuticals. Recent studies have highlighted the potential of this compound in applications such as drug delivery systems and catalytic processes due to its unique electronic and steric properties.

The 4,11-diazatricyclo6.2.1.0,2,6undecane framework is a distinctive feature of this compound, contributing to its rigidity and aromaticity. This structure is reminiscent of macrocyclic compounds like crown ethers but with additional nitrogen atoms that enhance its ability to form coordination complexes with metal ions. Researchers have explored the use of this compound in metal-organic frameworks (MOFs) for gas storage and separation applications.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure of CAS No. 2138229-73-7. Quantum mechanical calculations have revealed that the molecule exhibits significant π-conjugation within its tricyclic system, which enhances its ability to absorb light in the visible spectrum. This property makes it a promising candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The introduction of the tert-butoxy carbonyl group is often achieved via a Friedel-Crafts acylation or a related reaction mechanism, depending on the specific conditions required to achieve high yields and purity.

One of the most exciting developments involving this compound is its use as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions such as hydrogen bonding and π-π stacking has opened new avenues for the creation of nanostructured materials with tailored properties.

Furthermore, recent studies have explored the biological activity of CAS No. 2138229-73-7, particularly in relation to its potential as an anticancer agent. Preclinical trials have shown that the compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting that it may serve as a lead compound for drug development.

In conclusion, CAS No. 2138229-73-7, or 11-(tert-butoxy)carbonyl-4,11-diazatricyclo6.2.1.0,2,6undecane-6-carboxylic acid, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in areas such as materials science, pharmacology, and energy technology.